Cas no 50638-09-0 (1-(5-bromo-3-methyl-benzofuran-2-yl)ethanone)

• Product Name: 1-(5-bromo-3-methyl-benzofuran-2-yl)ethanone
• CAS No: 50638-09-0
• MF: C₁₁H₉BrO₂
• MW: 253.091962575912
• CID: 1572587
• PubChem ID: 24766954
• Update Time: 2025-04-21

1-(5-bromo-3-methyl-benzofuran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-methyl-benzofuran-2-yl)ethanone
• 1-(5-Bromo-3-methyl-1-benzofuran-2-yl)ethanone
• Ethanone, 1-(5-bromo-3-methyl-2-benzofuranyl)-
• LogP
• 2-ACETYL-5-BROMO-3-METHYL BENZOFURAN
• 1-(5-Bromo-3-methyl-2-benzofuranyl)ethanone
• 50638-09-0
• DTXSID801262744
• 1-(5-bromo-3-methyl-1-benzofuran-2-yl)ethan-1-one
• 1-(5-Bromo-3-methyl-2-benzofuranyl)-ethanone

• MDL： MFCD07778569
• Inchi： 1S/C11H9BrO2/c1-6-9-5-8(12)3-4-10(9)14-11(6)7(2)13/h3-5H,1-2H3
• InChI Key： CITFRXXYNBYKMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=C(C(C)=O)O2

Computed Properties

• Exact Mass: 251.97857
• Monoisotopic Mass: 251.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21